4-[(2,4-dichlorophenoxy)acetyl]-4H-1,2,4-triazol-3-amine

• IUPAC Name: 1-(3-amino-1,2,4-triazol-4-yl)-2-(2,4-dichlorophenoxy)ethanone
• InChI: InChI=1S/C10H8Cl2N4O2/c11-6-1-2-8(7(12)3-6)18-4-9(17)16-5-14-15-10(16)13/h1-3,5H,4H2,(H2,13,15)
• InChI Key: NUBDEWAMQBXSBS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)OCC(=O)N2C=NN=C2N
• Molecular Formula: C10H8Cl2N4O2
• Molecular Weight: 287.10 g/mol

Description

4-[(2,4-dichlorophenoxy)acetyl]-4H-1,2,4-triazol-3-amine, commonly known as DCTA, is a chemical compound with potential applications in scientific research. This compound is a triazole derivative that has been synthesized and studied for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of DCTA is not fully understood. However, studies have shown that DCTA inhibits the activity of certain enzymes in fungal and cancer cells, leading to their growth inhibition. DCTA has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
DCTA has been shown to have various biochemical and physiological effects. In addition to its antifungal and anticancer activity, DCTA has been shown to have anti-inflammatory and antioxidant effects. Studies have also shown that DCTA can modulate the activity of certain neurotransmitters, making it a potential candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using DCTA in lab experiments is its relatively simple synthesis method. Additionally, DCTA has been shown to have a wide range of biological activities, making it a versatile tool for studying various biological processes. However, one limitation of using DCTA in lab experiments is its potential toxicity. Studies have shown that DCTA can be toxic to certain cell types at high concentrations, making it important to use caution when working with this compound.

Future Directions

There are several future directions for research on DCTA. One area of research could be to further investigate its potential use as an antifungal and anticancer agent. Additionally, studies could be conducted to better understand the mechanism of action of DCTA and to identify potential targets for its activity. Finally, research could be conducted to explore the potential use of DCTA in the treatment of neurological disorders.

Synthesis Methods

DCTA can be synthesized through a multi-step process starting with the reaction of 2,4-dichlorophenol with acetic anhydride to form 2,4-dichlorophenyl acetate. This intermediate is then reacted with hydrazine hydrate to form 2,4-dichlorophenyl hydrazine. Finally, the reaction of 2,4-dichlorophenyl hydrazine with triazole yields DCTA.

Scientific Research Applications

DCTA has been studied for various scientific research applications. One such application is its use as a potential antifungal agent. Studies have shown that DCTA exhibits antifungal activity against several fungal strains, including Candida albicans and Aspergillus fumigatus. Additionally, DCTA has been studied for its potential use as an anticancer agent. Studies have shown that DCTA inhibits the growth of cancer cells in vitro and in vivo, making it a promising candidate for further research in this area.